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Compound of Interest

Compound Name: AMQOZ-CHPh-3-O-C-acid

Cat. No.: B12388571

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only. The synthesis, handling,
and use of this compound should only be conducted by qualified professionals in a controlled
laboratory setting.

Introduction

AMOZ-CHPh-3-0-C-acid, with the CAS number 1416047-55-6, is a complex organic molecule
containing an oxazolidinone core structure. Oxazolidinones are a significant class of synthetic
compounds, with some members exhibiting potent antibacterial activity. The specific structural
features of AMOZ-CHPh-3-O-C-acid, including the morpholine and phenoxyacetic acid
moieties, suggest potential for unique biological activities and pharmacological properties. This
technical guide provides a summary of the available physicochemical data for this compound.

Physicochemical Properties

Quantitative data for AMOZ-CHPh-3-O-C-acid is limited to computational predictions.
Experimental data such as melting point, boiling point, and solubility are not publicly available
at this time.
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Property Value Source
CAS Number 1416047-55-6
Molecular Formula C17H21N30e PubChem[1]
Molecular Weight 363.4 g/mol PubChem[1]
2-[3-[(E)-[5-(morpholin-4-
ylmethyl)-2-oxo-1,3-oxazolidin-
IUPAC Name 3- PubChem[1]
ylliminomethyl]phenoxy]acetic
acid
Computed XLogP3 -1.5 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
7 PubChem
Count
Rotatable Bond Count 7 PubChem
Exact Mass 363.14303540 PubChem
Monoisotopic Mass 363.14303540 PubChem
Topological Polar Surface Area 101 A2 PubChem
Heavy Atom Count 26 PubChem

Synthesis and Experimental Protocols

Detailed experimental protocols for the specific synthesis of AMOZ-CHPh-3-O-C-acid are not
currently available in the public domain. However, the synthesis of related oxazolidinone
derivatives often involves multi-step reaction sequences.

A generalized synthetic approach for a substituted oxazolidinone might involve the following
conceptual workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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